Cas no 1458187-00-2 (ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate)

Ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate is a fluorinated benzoate derivative featuring a pyrazole substituent, which enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and fluoro groups offers selective reactivity for further functionalization, while the ethyl ester moiety improves solubility in organic solvents. Its structural framework is particularly valuable in the development of bioactive compounds, including potential kinase inhibitors and antimicrobial agents. The compound's stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research applications requiring precise molecular modifications.

ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate structure

1458187-00-2 structure

Product Name:ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate

CAS No:1458187-00-2

MF:C₁₃H₁₄FN₃O₂

MW:263.267566204071

CID:5914967

PubChem ID:61994259

Update Time:2025-10-28

ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate
- AKOS011269477
- 1458187-00-2
- EN300-6511377
- Inchi： 1S/C13H14FN3O2/c1-3-19-13(18)9-4-12(10(14)5-11(9)15)17-7-8(2)6-16-17/h4-7H,3,15H2,1-2H3
- InChI Key： IWEJREOZHGMFDF-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C(=O)OCC)=CC=1N1C=C(C)C=N1)N

Computed Properties

Exact Mass: 263.10700486g/mol
Monoisotopic Mass: 263.10700486g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 70.1Å²

ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6511377-0.05g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	0.05g	$647.0	2025-03-14
Enamine	EN300-6511377-0.1g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	0.1g	$678.0	2025-03-14
Enamine	EN300-6511377-0.25g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	0.25g	$708.0	2025-03-14
Enamine	EN300-6511377-0.5g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	0.5g	$739.0	2025-03-14
Enamine	EN300-6511377-1.0g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	1.0g	$770.0	2025-03-14
Enamine	EN300-6511377-2.5g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	2.5g	$1509.0	2025-03-14
Enamine	EN300-6511377-5.0g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	5.0g	$2235.0	2025-03-14
Enamine	EN300-6511377-10.0g	ethyl 2-amino-4-fluoro-5-(4-methyl-1H-pyrazol-1-yl)benzoate	1458187-00-2	95.0%	10.0g	$3315.0	2025-03-14